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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604

An In-depth Technical Guide to the Chemical Structure and Synthesis of Disperse Orange 30

Introduction

Disperse Orange 30 (C.I. 11119) is a monoazo disperse dye recognized for its application in
dyeing hydrophobic fibers, particularly polyester.[1][2] It is valued for its good sublimation and
light fastness, making it suitable for high-temperature and high-pressure dyeing methods.[1][2]
This technical guide provides a detailed overview of the chemical structure and synthesis
pathway of Disperse Orange 30, intended for researchers, scientists, and professionals in
drug development and chemical manufacturing.

Chemical Structure and Properties

Disperse Orange 30 is characterized by a single azo group (-N=N-) linking a substituted
nitroaniline with a substituted aniline derivative.[1] The presence of chloro and nitro groups on
one aromatic ring and cyanoethyl and acetoxyethyl groups on the other contributes to its
dyeing properties and fastness.

Quantitative Data Summary
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Property Value

Molecular Formula C19H17CI2Ns04[1][3]

Molecular Weight 450.27 g/mol [1]

CAS Registry Number 12223-23-3 / 5261-31-4[1]
2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-

UPAC Name nit[rop(hen);l)diazei))/l]aﬁ(ilino]ethyl acetate[4]

Class Single Azo Dye[1]

Chemical Structure Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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